![molecular formula C₈H₇ClO₃ B1142591 2-Chloro-4-(hydroxymethyl)benzoic Acid CAS No. 1071989-48-4](/img/no-structure.png)
2-Chloro-4-(hydroxymethyl)benzoic Acid
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Description
2-Chloro-4-(hydroxymethyl)benzoic acid, also known as 2-Chloro-p-hydroxybenzoic acid (CHBA), is a chlorinated organic compound that has been widely used in scientific research due to its versatile properties and applications. CHBA is a white crystalline solid that is soluble in water and organic solvents. It is most commonly used as a reagent in chemical synthesis and as a catalyst in various chemical reactions. CHBA is also used in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Antifungal Agents in Crop Protection
2-Chloro-4-(hydroxymethyl)benzoic Acid derivatives have been found to be potent growth inhibition agents of laccase-producing phytopathogenic fungi. These compounds are useful in the protection of oilseed crops. They have been tested against fungi such as Botrytis cinerea, Sclerotinia sclerotiorum, and Cerrena unicolor .
Antibacterial Activity
Derivatives of 2-Chloro-4-(hydroxymethyl)benzoic Acid have shown activity against the Gram-positive bacterium Bacillus subtilis. This suggests potential applications in the development of new antibacterial agents .
Crystal Morphology Control
Additive-controlled crystallization is becoming an increasingly significant approach to controlling crystal morphology. In a study, 2-Chloro-4-(hydroxymethyl)benzoic Acid crystal crystallization behaviors with poly(vinylpyrrolidone) (PVP) were investigated. The morphology of the compound was modified from rod to block in the presence of PVP .
Industrial Process Scale-Up
2-Chloro-4-(hydroxymethyl)benzoic Acid has been used in the industrial process scale-up of 5-Bromo-2-chloro-4-hydroxymethylbenzoic Acid .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-Chloro-4-(hydroxymethyl)benzoic Acid involves the chlorination of 4-(hydroxymethyl)benzoic acid followed by purification and isolation of the product.", "Starting Materials": [ "4-(hydroxymethyl)benzoic acid", "Thionyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Water", "Ethyl acetate" ], "Reaction": [ "4-(hydroxymethyl)benzoic acid is dissolved in thionyl chloride and heated to reflux to form 2-chloro-4-(hydroxymethyl)benzoic acid.", "The reaction mixture is cooled and poured into a mixture of hydrochloric acid and water to hydrolyze any remaining thionyl chloride.", "The resulting mixture is then basified with sodium hydroxide to pH 9-10.", "The product is extracted with ethyl acetate and the organic layer is dried over anhydrous sodium sulfate.", "The solvent is removed under reduced pressure to yield the crude product.", "The crude product is purified by recrystallization from a suitable solvent to obtain pure 2-Chloro-4-(hydroxymethyl)benzoic Acid." ] } | |
CAS RN |
1071989-48-4 |
Product Name |
2-Chloro-4-(hydroxymethyl)benzoic Acid |
Molecular Formula |
C₈H₇ClO₃ |
Molecular Weight |
186.59 |
synonyms |
2-Chloro-4-(hydroxymethyl)-benzoic Acid |
Origin of Product |
United States |
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